Cas no 946253-94-7 (5-(benzyloxy)-2-methyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,4-dihydropyridin-4-one)

• Product Name: 5-(benzyloxy)-2-methyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,4-dihydropyridin-4-one
• CAS No: 946253-94-7
• MF: C₂₅H₂₇N₃O₃
• MW: 417.50018620491
• CID: 5906405
• PubChem ID: 16852554
• Update Time: 2025-06-20

5-(benzyloxy)-2-methyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-5-phenylmethoxypyridin-4-one
• 5-(benzyloxy)-2-methyl-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,4-dihydropyridin-4-one
• AKOS024650379
• 946253-94-7
• F2471-0476
• 5-(benzyloxy)-2-methyl-1-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyridin-4(1H)-one
• 5-(benzyloxy)-2-methyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,4-dihydropyridin-4-one

• Inchi： 1S/C25H27N3O3/c1-20-16-23(29)24(31-19-21-8-4-2-5-9-21)17-28(20)18-25(30)27-14-12-26(13-15-27)22-10-6-3-7-11-22/h2-11,16-17H,12-15,18-19H2,1H3
• InChI Key： GXRKTFIITQNYGW-UHFFFAOYSA-N
• SMILES： C1(C)N(CC(=O)N2CCN(C3=CC=CC=C3)CC2)C=C(OCC2=CC=CC=C2)C(=O)C=1

Computed Properties

• Exact Mass: 417.20524173g/mol
• Monoisotopic Mass: 417.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.1Ų

Additional information on 5-(benzyloxy)-2-methyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,4-dihydropyridin-4-one

Introduction to 5-(benzyloxy)-2-methyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,4-dihydropyridin-4-one (CAS No. 946253-94-7)

5-(benzyloxy)-2-methyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,4-dihydropyridin-4-one (CAS No. 946253-94-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities, including calcium channel modulation and anti-inflammatory properties. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

Structural Characteristics

The molecular structure of 5-(benzyloxy)-2-methyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,4-dihydropyridin-4-one is characterized by a 1,4-dihydropyridine core, which is a six-membered ring with alternating single and double bonds. This core is substituted with several functional groups that contribute to its unique properties. The presence of a benzyloxy group at the 5-position and a methyl group at the 2-position adds steric and electronic effects that influence the compound's reactivity and biological activity. Additionally, the 1-position is substituted with a 2-oxoethyl group linked to a 4-phenylpiperazine moiety, which further enhances its pharmacological profile.

Synthesis Methods

The synthesis of 5-(benzyloxy)-2-methyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,4-dihydropyridin-4-one involves several steps and can be achieved through various routes. One common approach is the Hantzsch reaction, which is widely used for the synthesis of dihydropyridines. This method typically involves the condensation of an aldehyde, a β-ketoester or β-diketone, and an ammonium salt under appropriate conditions. For this specific compound, the synthesis can be initiated by reacting benzaldehyde with ethyl acetoacetate and 1-benzylpiperazine in the presence of an acid catalyst. The resulting intermediate can then be further modified to introduce the benzyloxy and methyl groups.

Biological Activity and Therapeutic Potential

Recent studies have highlighted the potential therapeutic applications of 5-(benzyloxy)-2-methyl-1-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,4-dihydropyridin-4-one. One of its key biological activities is its ability to modulate calcium channels, which are crucial for various physiological processes such as muscle contraction, neurotransmitter release, and cell signaling. This property makes it a promising candidate for treating cardiovascular diseases, particularly hypertension and angina pectoris.

In addition to its calcium channel modulating activity, this compound has also shown anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. These findings suggest that it may have potential applications in treating inflammatory disorders such as arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

While preclinical studies have shown promising results, further research is needed to evaluate the safety and efficacy of 5-(benzyloxy)-2-methyl-1-2-o xo - 2 - ( 4 - phenyl piperazin - 1 - yl ) ethyl - 1 , 4 - dihydropyridin - 4 - one in clinical settings. Several phase I clinical trials are currently underway to assess its pharmacokinetics and tolerability in humans. These trials will provide valuable insights into its potential as a therapeutic agent.

In parallel with clinical trials, ongoing research is focused on optimizing the structure of this compound to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its target proteins. These efforts aim to develop more effective derivatives with improved pharmacological profiles.

Conclusion

5-(benzyloxy)-2-methyl--1--2--oxo--2--(-4--phenyl--piperazin--< strong > 1 - yl ) ethyl - 1 , 4 - dihydropyridin - 4 - one strong > ( CAS No . 946253 - 94 - 7 ) represents a promising molecule with diverse biological activities . Its potential applications in treating cardiovascular diseases and inflammatory disorders make it an exciting area of research . As clinical trials progress , we can expect more detailed insights into its therapeutic potential , paving the way for new treatment options in medicine . p > article > response >